Cas no 92007-38-0 (cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal)

cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal structure
92007-38-0 structure
Product name:cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
CAS No:92007-38-0
MF:C18H30O4
MW:310.428406238556
CID:5055792

cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal Chemical and Physical Properties

Names and Identifiers

    • 5,5,5'',5''-tetramethyl-hexahydrodispiro[1,3-dioxane-2,2'-pentalene-5',2''-[1,3]dioxane]
    • cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
    • (1'alpha,5'alpha)-5,5,5'',5''-Tetramethyldispiro[1,3-dioxane-2,3'-bicyclo[3.3.0]octane-7',2''-[1,3]dioxane]
    • cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
    • Inchi: 1S/C18H30O4/c1-15(2)9-19-17(20-10-15)5-13-7-18(8-14(13)6-17)21-11-16(3,4)12-22-18/h13-14H,5-12H2,1-4H3
    • InChI Key: BAOVDWPXLPKLCE-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)COC21CC1CC3(CC1C2)OCC(C)(C)CO3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Topological Polar Surface Area: 36.9
  • XLogP3: 3

cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
SS-5252-10MG
5,5,5”,5”-tetramethyl-hexahydrodispiro[1,3-dioxane-2,2′-pentalene-5′,2”-[1,3]dioxane]
92007-38-0 >94%
10mg
£63.00 2025-02-08
Key Organics Ltd
SS-5252-0.5G
5,5,5”,5”-tetramethyl-hexahydrodispiro[1,3-dioxane-2,2′-pentalene-5′,2”-[1,3]dioxane]
92007-38-0 >94%
0.5g
£660.00 2025-02-08
TRC
B382885-1000mg
cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
92007-38-0
1g
$ 1768.00 2023-04-18
Key Organics Ltd
SS-5252-1MG
5,5,5”,5”-tetramethyl-hexahydrodispiro[1,3-dioxane-2,2′-pentalene-5′,2”-[1,3]dioxane]
92007-38-0 >94%
1mg
£37.00 2025-02-08
TRC
B382885-1g
cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
92007-38-0
1g
$ 1450.00 2022-06-07
Key Organics Ltd
SS-5252-5MG
5,5,5”,5”-tetramethyl-hexahydrodispiro[1,3-dioxane-2,2′-pentalene-5′,2”-[1,3]dioxane]
92007-38-0 >94%
5mg
£46.00 2025-02-08
TRC
B382885-100mg
cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
92007-38-0
100mg
$ 448.00 2023-04-18
TRC
B382885-250mg
cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
92007-38-0
250mg
$ 884.00 2023-04-18
TRC
B382885-25mg
cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal
92007-38-0
25mg
$ 150.00 2023-04-18

cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal Related Literature

Additional information on cis-Bicyclo3.3.0octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal

Research Brief on cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal (CAS: 92007-38-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of specialized diketals, particularly cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal (CAS: 92007-38-0). This compound, known for its unique structural and chemical properties, has garnered attention for its potential applications in drug development, catalysis, and material science. The following brief synthesizes the latest research findings and explores the compound's role in contemporary scientific investigations.

The structural framework of cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal features a bicyclic core with two diketal functionalities, which confer remarkable stability and reactivity. Recent studies have focused on its utility as a chiral building block in asymmetric synthesis, where its rigid bicyclic structure and sterically hindered substituents enable high enantioselectivity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the synthesis of complex natural products, achieving yields exceeding 85% with enantiomeric ratios of 99:1.

In medicinal chemistry, the compound's potential as a scaffold for bioactive molecules has been explored. Researchers have leveraged its diketal groups to develop prodrugs with enhanced bioavailability. A notable 2022 study in ACS Medicinal Chemistry Letters reported the derivatization of this compound to create a novel class of kinase inhibitors, showing promising activity against resistant cancer cell lines. The study emphasized the compound's ability to modulate pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug candidates.

Catalytic applications of cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal have also been investigated. Its use as a ligand in transition metal catalysis has been documented, particularly in C-C bond-forming reactions. A 2023 publication in Advanced Synthesis & Catalysis highlighted its role in facilitating palladium-catalyzed cross-coupling reactions under mild conditions, offering a greener alternative to traditional methodologies. The study attributed the compound's success to its electron-donating properties and steric shielding, which prevent catalyst deactivation.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 preprint in ChemRxiv detailed a scalable, one-pot synthesis method using commercially available starting materials, achieving a 70% yield with minimal byproducts. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, cis-Bicyclo[3.3.0]octane-3,7-dione-3,7-bis(2',2'-dimethylpropylidene) Diketal (CAS: 92007-38-0) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span asymmetric synthesis, drug development, and catalysis, with ongoing research addressing scalability and functionalization. Future studies are likely to explore its potential in emerging areas such as photopharmacology and nanotechnology, further expanding its scientific impact.

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